![molecular formula C7H14N2O B2836695 (7S,8aR)-octahydropyrrolo[1,2-a]pyrazin-7-ol CAS No. 1429200-47-4](/img/structure/B2836695.png)
(7S,8aR)-octahydropyrrolo[1,2-a]pyrazin-7-ol
Overview
Description
Scientific Research Applications
Thiolytic Chemistry and Biological Activity
A study explored the thiolytic chemistry of alternative precursors to the major metabolite of the cancer chemopreventive agent oltipraz, focusing on their reactions with glutathione. This research provides insights into the mechanisms by which these compounds might offer similar biological activities to oltipraz, highlighting their potential in cancer chemoprevention research (Mettachit Navamal et al., 2002).
Synthesis of Octahydropyrrolo[1,2-a]pyrazines
Another study presented a new route for synthesizing octahydropyrrolo[1,2-a]pyrazines, compounds that are structural fragments of several drugs. This work introduced an alternative method starting from 3,4-dihydropyrrolo[1,2-a]pyrazines, simplifying the access to these important scaffolds (A. M. Likhosherstov et al., 1993).
Pyrrolotriazepine Derivatives
Research into the design and synthesis of pyrrolotriazepine derivatives revealed unexpected findings related to the cyclization of pyrrole esters, resulting in the formation of pyrrolo[1,2-a]pyrazin-1(2H)-one among other products. This work highlights the complex chemistry surrounding pyrrolopyrazine derivatives and their potential applications in medicinal chemistry (Nurettin Menges et al., 2013).
Heterocyclic Structures Synthesis
A modification of the four-component Ugi reaction was used to synthesize novel heterocyclic structures related to pyrrolopyrazines. This demonstrates the utility of such compounds as precursors for combinatorial libraries, potentially useful in drug discovery and development (Alexey P. Ilyin et al., 2006).
Future Directions
Properties
IUPAC Name |
(7S,8aR)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O/c10-7-3-6-4-8-1-2-9(6)5-7/h6-8,10H,1-5H2/t6-,7+/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLVMRQREBYGIBY-RQJHMYQMSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CC(CC2CN1)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN2C[C@H](C[C@@H]2CN1)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.